Cas no 1797341-17-3 (3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide)

• Product Name: 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide
• CAS No: 1797341-17-3
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5372101
• Update Time: 2025-05-30

3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-N-(2-thienylmethyl)spiro[isobenzofuran-1(3H),4′-piperidine]-1′-carboxamide
• 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

• Inchi： 1S/C18H18N2O3S/c21-16-14-5-1-2-6-15(14)18(23-16)7-9-20(10-8-18)17(22)19-12-13-4-3-11-24-13/h1-6,11H,7-10,12H2,(H,19,22)
• InChI Key： NVZAADZDJYQCQD-UHFFFAOYSA-N
• SMILES： C12(CCN(C(NCC3SC=CC=3)=O)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 653.2±55.0 °C(Predicted)
• pka: 13.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide

3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide (CAS No. 1797341-17-3): An Overview

3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide (CAS No. 1797341-17-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of spirocyclic compounds that exhibit unique structural and pharmacological properties. The compound's structure features a spiro linkage between a 2-benzofuran and a piperidine ring, with additional functional groups that contribute to its biological activity.

The synthesis of 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide involves multiple steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly effective in forming the spirocyclic core.

In terms of its biological activity, 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide has been studied for its potential as a therapeutic agent. Research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One of the key areas of interest is its ability to modulate the activity of specific enzymes involved in metabolic pathways. For example, studies have shown that this compound can inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways.

Additionally, 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide has been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Furthermore, studies have demonstrated that it has low toxicity and good safety margins, making it suitable for long-term administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical trials to explore its potential in treating various diseases.

In conclusion, 3-oxo-N-[(thiophen-2-yl)methyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide (CAS No. 1797341-17-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its properties and potential uses.